2-(2,4,4-Trimethylcyclopentyl)-acrylonitrile

• Molecular Formula: C11H17N
• Molecular Weight: 163.26 g/mol
• IUPAC Name: 2-(2,4,4-trimethylcyclopentyl)prop-2-enenitrile
• InChI: InChI=1S/C11H17N/c1-8-5-11(3,4)6-10(8)9(2)7-12/h8,10H,2,5-6H2,1,3-4H3
• InChI Key: MMDJLQPXLITQBV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC1C(=C)C#N)(C)C

Description

2-(2,4,4-Trimethylcyclopentyl)-acrylonitrile is a useful research compound. Its molecular formula is C11H17N and its molecular weight is 163.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 3-hydroxy-2-(2,4,4-trimethylcyclopentyl)propanenitrile is placed in dichloromethane at 10° C. under an inert atmosphere. 2.2 eq. of DBU (diazabicyclo[5.4.0]undec-7-ene) and a few crystals of DMAP (4-dimethylaminopyridine) are added thereto, followed, dropwise, by 1.2 eq. of trifluoro-acetic anhydride. The reaction medium is stirred at ambient temperature overnight and is then poured onto water. The aqueous phase is extracted once with dichloromethane. The combined organic phases are washed with water. After drying over magnesium sulfate, filtering through paper and evaporating the solvent, the crude product, obtained in the form of two diastereomers in proportions of 70:30, is distilled under reduced pressure.